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Compound of Interest

Compound Name:
1,3-dibromo-2-methyl-5-

nitrobenzene

Cat. No.: B010705 Get Quote

This document outlines the determination of the molecular weight for the compound 1,3-
dibromo-2-methyl-5-nitrobenzene. The molecular formula for this compound is C₇H₅Br₂NO₂.

[1][2] The molecular weight is calculated by summing the atomic weights of its constituent

atoms.

Component Atomic Weights
The standard atomic weights for the elements present in the compound are detailed below.

These values are based on internationally recognized standards.

Element Symbol Atomic Weight (amu)

Carbon C 12.011

Hydrogen H 1.008

Bromine Br 79.904[3][4][5]

Nitrogen N 14.007[6][7]

Oxygen O 15.999[8][9][10][11]
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The molecular weight is calculated by multiplying the number of atoms of each element by its

atomic weight and summing the results.

Element Symbol
Number of
Atoms

Atomic Weight
(amu)

Total
Contribution
(amu)

Carbon C 7 12.011 84.077

Hydrogen H 5 1.008 5.040

Bromine Br 2 79.904[3][4][5] 159.808

Nitrogen N 1 14.007[6][7] 14.007

Oxygen O 2
15.999[8][9][10]

[11]
31.998

Total 294.930

Conclusion
The calculated molecular weight of 1,3-dibromo-2-methyl-5-nitrobenzene is 294.93 g/mol .

[12] This value is consistent with the information available in chemical databases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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